Cas no 4728-34-1 (Tricyclo(5.2.1.02,6)decane-3,4-diol)

• Product Name: Tricyclo(5.2.1.02,6)decane-3,4-diol
• CAS No: 4728-34-1
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 333067
• PubChem ID: 98964
• Update Time: 2025-10-29

Tricyclo(5.2.1.02,6)decane-3,4-diol Chemical and Physical Properties

Names and Identifiers

• 4,7-Methano-1H-indene-1,2-diol,octahydro-
• tricyclo[5.2.1.02,6]decane-3,4-diol
• 1,2-Dihydroxy-hexahydro-4,7-methano-indan
• AC1L40JU
• AC1Q7A1P
• AC1Q7A1Q
• AC1Q7B7X
• AGN-PC-004TT9
• NSC96561
• octahydro-4,7-methano-1H-indene-1,2-diol
• Octahydro-4,7-methano-inden-1,2-diol
• octahydro-4,7-methano-indene-1,2-diol
• SureCN7619638
• TRICYCLO(5.2.1.02,6)DECANE-3,4-DIOL
• 4728-34-1
• EINECS 225-229-5
• NSC-96561
• SCHEMBL7619638
• NSC157456
• Octahydro-1H-4,7-methanoindene-1,2-diol
• NS00044331
• NSC 157456
• AKOS024332933
• NSC-157456
• CHEMBL2041540
• DTXSID40963786
• tricyclo[5.2.1.0,decane-3,4-diol
• Tricyclo(5.2.1.02,6)decane-3,4-diol

• Inchi： 1S/C10H16O2/c11-8-4-7-5-1-2-6(3-5)9(7)10(8)12/h5-12H,1-4H2
• InChI Key： XZDKBXDSOIMBNM-UHFFFAOYSA-N
• SMILES： OC1C(CC2C3CCC(C3)C21)O

Computed Properties

• Exact Mass: 168.11508
• Monoisotopic Mass: 168.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 1.3

Experimental Properties

• Density: 1.26
• Boiling Point: 327.3°Cat760mmHg
• Flash Point: 162.7°C
• Refractive Index: 1.596
• PSA: 40.46
• LogP: 0.77420

Additional information on Tricyclo(5.2.1.02,6)decane-3,4-diol

4,7-Methano-1H-indene-1,2-diol, octahydro-

The compound with CAS No 4728-34-1, commonly referred to as 4,7-Methano-1H-indene-1,2-diol, octahydro, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a bicyclic diol with a unique structure that combines the properties of both indene and methano derivatives. Its octahydro designation highlights its fully hydrogenated state, which contributes to its stability and reactivity in various chemical reactions.

Recent studies have focused on the synthesis and characterization of 4,7-Methano-1H-indene-1,2-diol derivatives. Researchers have explored its potential as a precursor for advanced materials, such as high-performance polymers and bioactive compounds. The molecule's diol functionality makes it particularly useful in applications requiring hydroxyl group interactions, such as in drug delivery systems and catalytic processes.

One of the most notable advancements in the study of this compound involves its role in asymmetric synthesis. Scientists have utilized its chiral centers to develop enantioselective reactions, which are crucial for producing pharmaceuticals with high optical purity. The octahydro structure provides a rigid framework that enhances the efficiency of these reactions, making it a valuable tool in medicinal chemistry.

In addition to its chemical applications, 4,7-Methano-1H-indene-1,2-diol has shown promise in the field of materials science. Researchers have investigated its ability to form self-assembled monolayers and nanocomposites. These materials exhibit exceptional mechanical and thermal properties, making them suitable for use in advanced electronics and aerospace applications.

The synthesis of 4,7-Methano-1H-indene-1,2-diol involves a multi-step process that typically begins with the preparation of the indene derivative followed by hydrogenation to achieve the fully saturated structure. Recent advancements in catalytic hydrogenation techniques have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

Another area of active research is the exploration of this compound's biological activity. Studies have shown that 4,7-Methano-1H-indene-1,2-diol exhibits antioxidant properties and may play a role in protecting cells from oxidative stress. This has led to investigations into its potential use as a natural antioxidant in food additives and cosmetic products.

Furthermore, the compound's ability to act as a chelating agent has been leveraged in environmental chemistry for heavy metal removal from industrial wastewater. Its diol groups provide multiple binding sites for metal ions, making it an effective adsorbent material.

In conclusion, 4728-34-1 (4,7-Methano-1H-indene-1,2-diol) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new properties and uses for this compound